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Compound Name: 5-Oxomyristic acid methyl ester
CAS No.: 16424-30-9
Cat. No.: B091403
Get Quote
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Executive Summary: The Lipid Synthon for
Precision Medicine

5-Oxomyristic Acid Methyl Ester (5-OMAME) (CAS: 16424-30-9) is a synthetic derivative of
myristic acid (C14:0) characterized by a ketone group at the C5 position. In the context of lipid
metabolism and drug development, it functions as a strategic precursor for generating photo-
leucine analogs and diazirine-functionalized lipids.

For researchers and drug developers, 5-OMAME is the "key" to unlocking two critical
technologies:

» Photo-Affinity Labeling (PAL): Mapping the "myristoylated proteome" by converting the C5-
ketone into a photoreactive diazirine group, allowing covalent capture of lipid-binding
proteins.

e Photo-Triggered Liposomes: Creating light-sensitive lipid bilayers that destabilize upon UV
irradiation, releasing encapsulated drugs at precise target sites.
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Chemical Biology & Mechanism of Action
The "C5-Ketone Handle"

The biological utility of 5-OMAME stems from the reactivity of its C5-ketone. Unlike the inert
methylene chains of standard fatty acids, the C5-oxo group serves as a chemical handle for
introducing a diazirine moiety—the "gold standard" photophore in chemical biology.

e Precursor Role: 5-OMAME
5-Diazirinyl-Myristic Acid.
e Photochemistry: Upon UV irradiation (~350-365 nm), the diazirine ring expels nitrogen (

) to form a highly reactive carbene.

» Biological Consequence: This carbene inserts irreversibly into any nearby C-H, N-H, or O-H
bond (within ~3 A), effectively "freezing" the lipid-protein interaction or destabilizing the lipid
membrane structure.

Mechanism in Drug Delivery (Smart Liposomes)

In recent patent literature (e.g., WO2024084096A1), 5-OMAME derivatives are incorporated
into phospholipid bilayers.

o State A (Stable): The lipid bilayer effectively retains the drug payload.

o State B (Triggered): UV light activates the C5-diazirine (derived from 5-OMAME). The
resulting carbene reaction alters the lipid packing parameter (geometry), causing a phase
transition or pore formation.

o Result: Rapid, localized release of the therapeutic agent (e.g., doxorubicin, genetic material).

Experimental Workflows & Protocols
Synthesis of Photo-Activatable Probe (5-Diazirinyl-
Myristate)

Rationale: To convert the inactive 5-OMAME scaffold into a bioactive probe.
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Protocol:

e Oximation: Dissolve 5-OMAME (1 eq) in dry methanol. Add hydroxylamine hydrochloride (1.5
eq) and pyridine. Reflux for 4 hours to form the oxime.

» Tosylation: React the oxime with p-toluenesulfonyl chloride (TsCI) to activate the leaving
group.

o Diaziridine Formation: Treat with liquid ammonia (at -78°C) in a sealed tube to cyclize into
the diaziridine intermediate.

o Oxidation: Oxidize the diaziridine using iodine (

) or silver oxide (
) in methanol/triethylamine to yield 5-diazirinyl-myristic acid methyl ester.

» Hydrolysis: Saponify with LiOH in THF/Water to obtain the free acid for biological use (or
keep as ester for cell permeability).

Liposome Formulation & Release Assay

Rationale: To validate the light-triggered release capability of 5-OMAME-derived lipids.

Component Role Molar Ratio

Structural Lipid (High
DSPC (Distearoyl-PC) 60%
)

Cholesterol Membrane Stabilizer 30%

5-Diazirinyl-PC (from 5-

Photo-Trigger 10%
OMAME)

Doxorubicin Cargo (Fluorescent) (Encapsulated)

Step-by-Step Workflow:

e Film Formation: Dissolve lipids in chloroform/methanol. Evaporate under
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stream to form a thin film. Vacuum desiccate overnight.

e Hydration: Hydrate film with Ammonium Sulfate buffer (pH 5.5) at 60°C.

e Sizing: Extrude through 100 nm polycarbonate membranes (11 passes) to form Large
Unilamellar Vesicles (LUVS).

e Loading: Incubate with Doxorubicin (remote loading via pH gradient). Dialyze to remove free

drug.
e Photo-Triggering: Irradiate sample with UV LED (365 nm, 10 mW/cm?) for 0-10 minutes.

o Quantification: Measure Doxorubicin fluorescence release (Ex: 480 nm, Em: 590 nm) relative
to Triton X-100 (100% lysis control).

Visualization of Biological Mechanism

The following diagram illustrates the transformation of 5-OMAME into a functional probe and its

dual action in Proteomics and Drug Delivery.
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Caption: Schematic of 5--OMAME conversion to a diazirine probe and its subsequent photo-
activation for drug delivery (A) or proteomic profiling (B).

Comparative Analysis of Lipid Probes
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Activation
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Biotin-Myristic Biotin-14:0 Affinit Steric hindrance disrupts lipid
ini
Y packing

Why 5-OMAME? The "oxo0" group allows for the creation of a minimalist photophore (diazirine)
that mimics the steric bulk of a natural methylene group much better than a biotin tag,
preserving the lipid's natural trafficking and packing properties within the membrane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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